Cas no 860182-21-4 (3-Amino-5-bromo-4-hydroxybenzoic acid)

• Product Name: 3-Amino-5-bromo-4-hydroxybenzoic acid
• CAS No: 860182-21-4
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD14708182
• CID: 833826
• PubChem ID: 70680692
• Update Time: 2025-04-19

3-Amino-5-bromo-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-hydroxybenzoic acid
• Benzoic acid, 3-amino-5-bromo-4-hydroxy-
• C16515
• AKOS022173260
• AM1203
• DTXSID20742637
• 3-Amino-5-bromo-4-hydroxybenzoicacid
• 860182-21-4
• FT-0768492

• MDL： MFCD14708182
• Inchi： 1S/C7H6BrNO3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,9H2,(H,11,12)
• InChI Key： LKEMQZCZWWQMAN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1O)N

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.6Ų